Cas no 1019769-65-3 (4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one)

• Product Name: 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one
• CAS No: 1019769-65-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6469502
• PubChem ID: 130034771
• Update Time: 2025-06-08

4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one
• EN300-1844313
• 1019769-65-3

• Inchi： 1S/C10H10F2O2/c1-6(13)2-3-7-4-8(11)5-9(12)10(7)14/h4-5,14H,2-3H2,1H3
• InChI Key： LWCYLMHOBLEGGC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCC(C)=O)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one

Comprehensive Overview of 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one (CAS No. 1019769-65-3)

4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one (CAS No. 1019769-65-3) is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoro-hydroxyphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the hydroxyphenyl group and ketone functionality, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds like 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies for chronic diseases, aligning with the growing trend of precision medicine. The compound's CAS No. 1019769-65-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies.

From an industrial perspective, 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one is synthesized through optimized cross-coupling reactions, often involving palladium or copper catalysts. Its difluoro substitution pattern contributes to its electron-deficient nature, which is exploited in electrophilic aromatic substitutions. This property is critical for designing high-performance materials, such as liquid crystals or organic semiconductors, which are trending topics in green chemistry and sustainable technology.

The compound's hydroxyphenyl group also enables functionalization via O-alkylation or chelation, making it a candidate for metal-organic frameworks (MOFs). These frameworks are widely explored for carbon capture and hydrogen storage, addressing global concerns about climate change. Users searching for 1019769-65-3 applications often encounter studies linking it to renewable energy solutions, further highlighting its multidisciplinary utility.

Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to characterize 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one, ensuring high purity for research use. Its stability under ambient conditions and solubility in organic solvents are additional advantages, frequently noted in patent literature. As the scientific community prioritizes eco-friendly synthesis, this compound's role in catalytic asymmetric reactions continues to be a hot topic.

In summary, 4-(3,5-difluoro-2-hydroxyphenyl)butan-2-one (CAS No. 1019769-65-3) exemplifies the intersection of fluorine chemistry and functional materials. Its adaptability to diverse research fields—from drug development to energy storage—ensures its prominence in both academic and industrial settings. For those exploring long-tail keywords like "difluoro-hydroxyphenyl ketone synthesis" or "1019769-65-3 MOF applications," this compound offers a wealth of opportunities for innovation.